Cas no 137049-01-5 (1-ethyl-1H-imidazole-4-sulfonyl chloride)

• Product Name: 1-ethyl-1H-imidazole-4-sulfonyl chloride
• CAS No: 137049-01-5
• MF: C₅H₇ClN₂O₂S
• MW: 194.639278650284
• MDL: MFCD19662430
• CID: 1249935
• PubChem ID: 15100266
• Update Time: 2025-07-31

1-ethyl-1H-imidazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-sulfonyl chloride, 1-ethyl-
• 1-ethyl-1H-Imidazole-4-sulfonyl chloride
• 1-ethylimidazole-4-sulfonyl chloride
• JIEHZRJEPGJDMI-UHFFFAOYSA-N
• 1-ethyl-1H-imidazole-4-sulfonylchloride
• AT12185
• 1-ethyl-4-imidazolesulfonyl chloride
• EN300-98564
• F2158-1669
• DTXSID201276949
• DA-29429
• AKOS013462162
• 137049-01-5
• SCHEMBL9032448
• 1-ethyl-1H-imidazole-4-sulfonyl chloride

• MDL： MFCD19662430
• Inchi： 1S/C5H7ClN2O2S/c1-2-8-3-5(7-4-8)11(6,9)10/h3-4H,2H2,1H3
• InChI Key： JIEHZRJEPGJDMI-UHFFFAOYSA-N
• SMILES： ClS(C1=CN(C=N1)CC)(=O)=O

Computed Properties

• Exact Mass: 193.9916763g/mol
• Monoisotopic Mass: 193.9916763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 60.3Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 366.4±15.0 °C at 760 mmHg
• Flash Point: 175.4±20.4 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-ethyl-1H-imidazole-4-sulfonyl chloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles